Cas no 2503203-95-8 (1-(4,4-Dimethyloxan-2-yl)methanamine hydrochloride)

• Product Name: 1-(4,4-Dimethyloxan-2-yl)methanamine hydrochloride
• CAS No: 2503203-95-8
• MF: C₈H₁₈ClNO
• MW: 179.687621593475
• CID: 5360900
• Update Time: 2025-05-27

1-(4,4-Dimethyloxan-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4,4-dimethyloxan-2-yl)methanamine hydrochloride
• Z4656697155
• 1-(4,4-Dimethyloxan-2-yl)methanamine hydrochloride

• Inchi： 1S/C8H17NO.ClH/c1-8(2)3-4-10-7(5-8)6-9;/h7H,3-6,9H2,1-2H3;1H
• InChI Key： ZSWQHLIRPZDROP-UHFFFAOYSA-N
• SMILES： Cl.O1CCC(C)(C)CC1CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 112
• Topological Polar Surface Area: 35.2

Additional information on 1-(4,4-Dimethyloxan-2-yl)methanamine hydrochloride

Research Brief on 1-(4,4-Dimethyloxan-2-yl)methanamine Hydrochloride (CAS: 2503203-95-8)

1-(4,4-Dimethyloxan-2-yl)methanamine hydrochloride (CAS: 2503203-95-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting neurological and metabolic disorders. This research brief consolidates the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and applications in drug discovery.

The compound's structural features, including the oxane ring and the amine hydrochloride moiety, make it a valuable scaffold for medicinal chemistry. Recent synthetic approaches have optimized the yield and purity of 1-(4,4-Dimethyloxan-2-yl)methanamine hydrochloride, enabling its broader use in high-throughput screening and lead optimization. Advanced techniques such as NMR spectroscopy and X-ray crystallography have been employed to confirm its stereochemistry and stability under various conditions.

Pharmacological studies have explored the compound's interactions with biological targets, particularly G-protein-coupled receptors (GPCRs) and enzymes involved in neurotransmitter regulation. Preliminary in vitro assays indicate that derivatives of 1-(4,4-Dimethyloxan-2-yl)methanamine hydrochloride exhibit moderate affinity for specific receptor subtypes, suggesting potential applications in the treatment of anxiety and depression. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic and safety profiles.

In addition to its therapeutic potential, recent research has investigated the compound's role in chemical biology as a tool for probing cellular pathways. Its ability to modulate specific protein-protein interactions has been leveraged in studies aimed at understanding disease mechanisms, such as neurodegeneration and cancer progression. These applications underscore the compound's versatility and highlight its importance in both basic and applied research.

Despite these promising developments, challenges remain in the large-scale production and formulation of 1-(4,4-Dimethyloxan-2-yl)methanamine hydrochloride. Current efforts are focused on improving synthetic routes to reduce costs and environmental impact, as well as enhancing the compound's bioavailability through novel delivery systems. Collaborative initiatives between academia and industry are expected to accelerate progress in these areas, paving the way for clinical translation.

In conclusion, 1-(4,4-Dimethyloxan-2-yl)methanamine hydrochloride represents a compelling case study in the intersection of chemistry and biology. Its multifaceted applications in drug discovery and chemical biology make it a valuable asset for researchers. Future studies should prioritize mechanistic investigations and translational research to fully realize its potential in addressing unmet medical needs.